Cas no 865247-10-5 (ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-10-5
• MF: C₂₀H₁₉BrN₂O₄S
• MW: 463.344863176346
• CID: 6509649
• Update Time: 2025-05-19

ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• ethyl (Z)-2-(6-bromo-2-((3-phenoxypropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-bromo-2-[(1-oxo-3-phenoxypropyl)imino]-, ethyl ester

• Inchi： 1S/C20H19BrN2O4S/c1-2-26-19(25)13-23-16-9-8-14(21)12-17(16)28-20(23)22-18(24)10-11-27-15-6-4-3-5-7-15/h3-9,12H,2,10-11,13H2,1H3
• InChI Key： CDWJLRBHHBHOIJ-UHFFFAOYSA-N
• SMILES： S1C2=CC(Br)=CC=C2N(CC(OCC)=O)C1=NC(=O)CCOC1=CC=CC=C1

Additional information on ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Recent Advances in the Study of Ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 865247-10-5)

The compound ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 865247-10-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into the compound's stability and reactivity, which are critical for its potential use in drug development.

In terms of biological activity, preliminary in vitro studies have demonstrated that ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate exhibits promising inhibitory effects against specific enzyme targets involved in inflammatory pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory agents. Further investigations are underway to elucidate its mechanism of action and to assess its efficacy in animal models.

Another area of interest is the compound's potential application in oncology. Recent research has indicated that ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate may interact with key signaling pathways involved in cancer cell proliferation and survival. While these results are preliminary, they highlight the compound's versatility and warrant further exploration in the context of cancer therapy.

In conclusion, ethyl 2-(2Z)-6-bromo-2-(3-phenoxypropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 865247-10-5) represents a promising candidate for further research in chemical biology and medicinal chemistry. Its unique structural properties and diverse biological activities make it a valuable subject for ongoing and future studies. Continued efforts to optimize its synthesis and explore its therapeutic potential are expected to yield significant advancements in the field.